molecular formula C16H17N2NaO4S B000700 Penicillin G sodium CAS No. 69-57-8

Penicillin G sodium

Cat. No. B000700
CAS RN: 69-57-8
M. Wt: 356.4 g/mol
InChI Key: FCPVYOBCFFNJFS-LQDWTQKMSA-M
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Description

Synthesis Analysis

The synthesis of Penicillin G sodium and its derivatives has been a subject of extensive research. Strategies to improve the biosynthesis of β-lactam antibiotics, including Penicillin G sodium, have focused on enzymatic synthesis as a green alternative to traditional chemical processes. Penicillin G acylase (PGA) plays a critical role in this context, with research aimed at overcoming limitations such as low substrate concentration and unsatisfactory yield through advances in enzyme mining, protein engineering, and reaction system optimization (Xin Pan et al., 2022).

Molecular Structure Analysis

The molecular structure of Penicillin G sodium centers around the β-lactam ring, which is essential for its antibacterial activity. Innovations in the synthesis and characterization of antibiotics with ferrocenyl residues, including modifications to the penicillin structure, highlight the ongoing exploration of its molecular architecture for enhanced efficacy (D. Scutaru et al., 1993).

Chemical Reactions and Properties

The reactivity of Penicillin G sodium with bacterial cell wall synthesizing enzymes, particularly Penicillin-Binding Proteins (PBPs), underlies its mechanism of action. The formation of glycan chains in bacterial peptidoglycan synthesis, targeted by Penicillin G sodium, disrupts cell wall integrity leading to bacterial cell death. This process involves complex enzymatic reactions crucial for peptidoglycan polymerization and cross-linking, providing a target for Penicillin G sodium's bactericidal activity (J. van Heijenoort, 2001).

Physical Properties Analysis

Research on the removal of penicillins from water sheds light on the physical properties of Penicillin G sodium, including its behavior in various treatment processes. The study highlights the challenges and efficiencies associated with different removal methods, reflecting on the compound's physical stability and interactions with environmental matrices (Joshua O. Ighalo et al., 2021).

Safety And Hazards

Penicillin G Sodium may cause an allergic skin reaction and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves and ensure adequate ventilation when handling this compound .

Future Directions

The use of Penicillin G Sodium should continue as long as your doctor tells you that you should, even if you feel better . If your symptoms do not improve or get worse, you should call your doctor . The understanding of penicillin dimerization mechanism facilitates analyses of polymers in samples and possible discovery of dominant polymers .

properties

IUPAC Name

sodium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18N2O4S.Na/c1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;/h3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);/q;+1/p-1/t11-,12+,14-;/m1./s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FCPVYOBCFFNJFS-LQDWTQKMSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(C(N2C(S1)C(C2=O)NC(=O)CC3=CC=CC=C3)C(=O)[O-])C.[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)CC3=CC=CC=C3)C(=O)[O-])C.[Na+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N2NaO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

61-33-6 (Parent)
Record name Penicillin G sodium [USP]
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DSSTOX Substance ID

DTXSID6040581
Record name Penicillin G sodium
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Molecular Weight

356.4 g/mol
Source PubChem
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Physical Description

Penicillin g, sodium salt is a white to slightly yellow crystalline powder with a faint odor. pH (10% solution) 5.5-7.5. (NTP, 1992)
Record name PENICILLIN G, SODIUM SALT
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Solubility

50 to 100 mg/mL at 77 °F (NTP, 1992)
Record name PENICILLIN G, SODIUM SALT
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Density

1.41 (NTP, 1992) - Denser than water; will sink
Record name PENICILLIN G, SODIUM SALT
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Product Name

Penicillin G sodium

CAS RN

69-57-8
Record name PENICILLIN G, SODIUM SALT
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Record name Penicillin G sodium [USP]
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Record name Penicillin G sodium
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Record name Sodium [2S-(2α,5α,6β)]-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
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Record name PENICILLIN G SODIUM
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Melting Point

408 to 414 °F (decomposes) (NTP, 1992)
Record name PENICILLIN G, SODIUM SALT
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
13,500
Citations
LJI Horspool, QA McKellar - British veterinary journal, 1995 - Elsevier
… a regime of either iv or im administration of penicillin G sodium at a dose rate of 9-12 nag kg -j (… disposition and pharmacokinetics of penicillin G sodium following iv administration at a …
Number of citations: 40 www.sciencedirect.com
ML Stiles, LV Allen Jr - American journal of health-system …, 1997 - academic.oup.com
… for penicillin G potassium and penicillin G sodium, a 47.5:52.5 … , penicillin G potassium, and penicillin G sodium; and 1.2 mL/… , penicillin G potassium, penicillin G sodium, and tobramycin …
Number of citations: 16 academic.oup.com
MA Hossain, M Friciu, S Aubin… - American journal of …, 2014 - academic.oup.com
… to show the separation between penicillin G sodium and 2-phenylacetamide, a degradation product of penicillin. No peak overlap was observed between penicillin G sodium and any of …
Number of citations: 10 academic.oup.com
RR Müllegger, MM Millner, KD Spork, G Stanek - Infection, 1991 - Springer
… Summary: A controlled clinical study was set up to examine whether penicillin G sodium (PG) or ceftriaxone (C) is superior in the treatment of acute neuroborreliosis in childhood. Within …
Number of citations: 59 link.springer.com
A Shams, AA Asl, S Owlia, MB Owlia - Journal of Research in …, 2021 - ncbi.nlm.nih.gov
Effects of crystalline penicillin G sodium on human T-cells differentiation - PMC … The present study was designed to address the possible effects of penicillin G sodium (PCN-G) on …
Number of citations: 2 www.ncbi.nlm.nih.gov
ML Stiles, YH Tu, LV Allen Jr - American Journal of Health …, 1989 - academic.oup.com
… The purpose of this study was to determine the stability of cefazolin sodium, cefoxitin sodium, cef tazidime, and penicillin G sodium stored in pre filled drug reservoirs. The concentration …
Number of citations: 34 academic.oup.com
X Lu, H Xing, B Su, Q Ren - Journal of Chemical & Engineering …, 2008 - ACS Publications
… The effect of medium, molar ratio of buffer to penicillin G sodium, pH, and temperature on the stability of penicillin G sodium was investigated. The stability of penicillin G sodium in …
Number of citations: 27 pubs.acs.org
J Birner - Journal of Pharmaceutical Sciences, 1974 - Wiley Online Library
Aqueous solutions of disodium carbenicillin containing sodium penicillin G (sodium benzylpenicillin) are chromatographed by TLC using silica gel on aluminum foil and …
Number of citations: 2 onlinelibrary.wiley.com
V Chotmongkol, S Khamsai, P Vatanasapt… - Antibiotics, 2019 - mdpi.com
Otosyphilis is one contributing cause of hearing loss in adult patients. There are limited studies on the treatment regimens of otosyphilis. Penicillin G sodium (PGS) plus additional …
Number of citations: 5 www.mdpi.com
JS Bertram - Cancer Letters, 1979 - Elsevier
… The results presented here sho,~ ~hat the concentration of penicillin G sodium customarily used in the 10T,/2 assa,j system for carcinogen induced transformation is causing a reduction …
Number of citations: 23 www.sciencedirect.com

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